Cas no 2580208-58-6 (4-{(benzyloxy)carbonylamino}-3,5-dichloropyridine-2-carboxylic acid)

• Product Name: 4-{(benzyloxy)carbonylamino}-3,5-dichloropyridine-2-carboxylic acid
• CAS No: 2580208-58-6
• MF: C₁₄H₁₀Cl₂N₂O₄
• MW: 341.146201610565
• CID: 5659827
• PubChem ID: 165891594
• Update Time: 2025-10-31

4-{(benzyloxy)carbonylamino}-3,5-dichloropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580208-58-6
• 4-{[(benzyloxy)carbonyl]amino}-3,5-dichloropyridine-2-carboxylic acid
• EN300-27729310
• 4-{(benzyloxy)carbonylamino}-3,5-dichloropyridine-2-carboxylic acid

• Inchi： 1S/C14H10Cl2N2O4/c15-9-6-17-12(13(19)20)10(16)11(9)18-14(21)22-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,19,20)(H,17,18,21)
• InChI Key： ACELHRKYLYVNCQ-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=NC=C(C=1NC(=O)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 340.0017622g/mol
• Monoisotopic Mass: 340.0017622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 88.5Ų

Additional information on 4-{(benzyloxy)carbonylamino}-3,5-dichloropyridine-2-carboxylic acid

Recent Advances in the Study of 4-{(benzyloxy)carbonylamino}-3,5-dichloropyridine-2-carboxylic acid (CAS: 2580208-58-6)

In recent years, the compound 4-{(benzyloxy)carbonylamino}-3,5-dichloropyridine-2-carboxylic acid (CAS: 2580208-58-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of dichloropyridine and benzyloxycarbonylamino groups makes it a versatile scaffold for drug development, particularly in the design of enzyme inhibitors and antimicrobial agents.

Recent studies have focused on elucidating the synthetic pathways and biological activities of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 4-{(benzyloxy)carbonylamino}-3,5-dichloropyridine-2-carboxylic acid, highlighting its scalability and high yield. The study also explored its role as a precursor for more complex molecules, demonstrating its utility in combinatorial chemistry and high-throughput screening.

In terms of biological activity, preliminary in vitro assays have revealed that this compound exhibits moderate inhibitory effects against certain bacterial strains, including Staphylococcus aureus and Escherichia coli. These findings suggest its potential as a lead compound for the development of novel antibiotics. Additionally, molecular docking studies have indicated that the compound may interact with key enzymatic targets involved in bacterial cell wall synthesis, providing a plausible mechanism for its antimicrobial activity.

Further research has also investigated the pharmacokinetic properties of 4-{(benzyloxy)carbonylamino}-3,5-dichloropyridine-2-carboxylic acid. A recent pharmacokinetic study in rodent models reported favorable absorption and distribution profiles, although further optimization may be required to improve its metabolic stability. These findings underscore the compound's potential as a viable candidate for preclinical development.

In conclusion, 4-{(benzyloxy)carbonylamino}-3,5-dichloropyridine-2-carboxylic acid (CAS: 2580208-58-6) represents a promising scaffold in medicinal chemistry, with demonstrated synthetic feasibility and biological activity. Ongoing research aims to further explore its therapeutic potential and optimize its pharmacological properties for clinical applications.